3,7,9-trimethyl-1-phenethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione 3,7,9-trimethyl-1-phenethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
Brand Name: Vulcanchem
CAS No.: 898412-74-3
VCID: VC4305156
InChI: InChI=1S/C18H20N6O2/c1-12-11-23-14-15(21(2)18(26)22(3)16(14)25)19-17(23)24(20-12)10-9-13-7-5-4-6-8-13/h4-8H,9-11H2,1-3H3
SMILES: CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)C)CCC4=CC=CC=C4
Molecular Formula: C18H20N6O2
Molecular Weight: 352.398

3,7,9-trimethyl-1-phenethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

CAS No.: 898412-74-3

Cat. No.: VC4305156

Molecular Formula: C18H20N6O2

Molecular Weight: 352.398

* For research use only. Not for human or veterinary use.

3,7,9-trimethyl-1-phenethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione - 898412-74-3

Specification

CAS No. 898412-74-3
Molecular Formula C18H20N6O2
Molecular Weight 352.398
IUPAC Name 3,7,9-trimethyl-1-(2-phenylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
Standard InChI InChI=1S/C18H20N6O2/c1-12-11-23-14-15(21(2)18(26)22(3)16(14)25)19-17(23)24(20-12)10-9-13-7-5-4-6-8-13/h4-8H,9-11H2,1-3H3
Standard InChI Key QHNCMIYZOPRXDB-UHFFFAOYSA-N
SMILES CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)C)CCC4=CC=CC=C4

Introduction

3,7,9-trimethyl-1-phenethyl-7,9-dihydro- triazino[3,4-f]purine-6,8(1H,4H)-dione is a complex organic compound belonging to the class of purine derivatives. Its molecular formula is C18H20N6O2, and it has a molecular weight of approximately 352.4 g/mol . This compound features a triazino structure fused with a purine ring, which contributes to its unique chemical properties and potential biological activities.

Biological Activities

While specific biological activities of 3,7,9-trimethyl-1-phenethyl-7,9-dihydro- triazino[3,4-f]purine-6,8(1H,4H)-dione have not been extensively studied, compounds with similar structures have shown potential in various biological applications. These include:

  • Anticancer Activity: Purine derivatives have been explored for their anticancer properties, often showing promising results in inhibiting cancer cell growth .

  • Antimicrobial Activity: Some purine derivatives exhibit antimicrobial effects against bacteria and fungi, which could be relevant for this compound as well.

Research Findings and Future Directions

Given the limited information available on this specific compound, future research should focus on its synthesis optimization, biological activity screening, and structure-activity relationship studies. These efforts could uncover its potential applications in medicine and other fields.

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